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Compound of Interest

Compound Name: D-(+)-Fucose

Cat. No.: B1680583 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of D-(+)-Fucose

Introduction
D-(+)-Fucose, a deoxyhexose monosaccharide, is the enantiomer of the more commonly

occurring L-(-)-Fucose.[1] Also known as 6-Deoxy-D-galactose or Rhodeose, it is a six-carbon

sugar distinguished by the absence of a hydroxyl group on the C-6 position.[2][3][4] While L-

Fucose is a well-documented component of N- and O-linked glycans in mammals, playing

crucial roles in processes like blood group antigen determination and selectin-mediated cell

adhesion, D-(+)-Fucose is found more commonly in plants and some microorganisms.[5][6][7]

Its applications in research include its use as a non-metabolizable analog of L-arabinose to

study bacterial operons and to enhance the yield of recombinant proteins in expression

systems.[1][2][8] This guide provides a comprehensive overview of the core physicochemical

properties of D-(+)-Fucose, detailed experimental protocols for their determination, and

visualizations of its role in relevant biological pathways.

Physicochemical Data
The fundamental physicochemical properties of D-(+)-Fucose are summarized in the following

tables.

Table 1: General and Structural Properties of D-(+)-Fucose
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Property Value Reference

IUPAC Name
(2R,3S,4S,5R)-2,3,4,5-

tetrahydroxyhexanal
[3]

Synonyms

6-Deoxy-D-galactose,

Rhodeose, D-

Galactomethylose

[2][3][9]

CAS Number 3615-37-0 [2][3][8]

Molecular Formula C₆H₁₂O₅ [2][3][8][10]

Molecular Weight 164.16 g/mol [2][3][8][10]

Appearance White crystalline powder [8][11]

SMILES
C--INVALID-LINK--

O)O)O">C@HO
[3]

InChI Key
PNNNRSAQSRJVSB-

DPYQTVNSSA-N
[8]

Table 2: Physical and Chemical Properties of D-(+)-Fucose

Property Value Conditions

Melting Point 144-145 °C [8][11]

Boiling Point 211.61 °C (Rough estimate)[11]

pKa 12.50 ± 0.20 (Predicted)[11]

Optical Rotation [α]20/D +74° to +76° c = 4% (w/v) in H₂O[8]

Mutarotation
[α]D19 +127.0° (7 min) →

+76.0° (final)
c = 10 in H₂O[9]

Table 3: Solubility Profile of D-(+)-Fucose
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Solvent Solubility Observations

Water 100 mg/mL
Clear to slightly hazy, colorless

to faintly yellow solution[8]

Alcohol Moderately soluble [9]

Biological Significance and Signaling Pathways
Fucosylation, the process of adding fucose to molecules, is a critical post-translational

modification. The substrate for fucosyltransferases is GDP-fucose, which is synthesized in the

cytosol. For fucosylation to occur on proteins transiting through the secretory pathway, GDP-

fucose must be transported into the lumen of the endoplasmic reticulum (ER) and Golgi

apparatus.[12] This process is vital for the correct function of proteins like the Notch receptor,

where O-fucosylation by Pofut1 (Protein O-fucosyltransferase 1) in the ER is essential for

proper signaling.[12][13] Defects in this pathway can impact cell-cell communication and

developmental processes.[12] The diagram below illustrates the redundant pathways for

supplying GDP-fucose to the ER and Golgi for protein fucosylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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